2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid
Overview
Description
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid, also known as DFMTB, is a chemical compound that has been studied for its potential applications in a wide range of scientific research. DFMTB is a fluorinated benzoic acid derivative, and its unique structure and properties make it a useful molecule in the fields of chemistry, biochemistry, and physiology.
Scientific Research Applications
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has a wide range of applications in scientific research. It has been studied for its potential use as a drug delivery vehicle, as a therapeutic agent, and as a tool for studying the structure and function of proteins. 2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has also been used to study the effects of fluorinated compounds on the human body, and it has been used to study the effects of fluorinated compounds on the environment.
Mechanism of Action
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has been found to interact with proteins in a variety of ways. It can bind to proteins, alter the structure of proteins, and modify the activity of proteins. It has also been found to interact with other molecules, such as nucleic acids, and it can affect the activity of enzymes.
Biochemical and Physiological Effects
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-bacterial, and anti-fungal effects. It has also been found to have an effect on the metabolism of lipids and carbohydrates, and it can affect the expression of genes.
Advantages and Limitations for Lab Experiments
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has a number of advantages for lab experiments. It is relatively easy to synthesize and it can be used in a wide range of experiments. It is also relatively non-toxic and it is not a bioaccumulative compound. However, 2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has some limitations for lab experiments. It is not very soluble in water and it can be difficult to dissolve in organic solvents.
Future Directions
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid has a wide range of potential applications in scientific research. It could be used to study the effects of fluorinated compounds on the environment and human health, and it could be used to develop new therapeutic agents. It could also be used to study the structure and function of proteins, and it could be used to develop novel drug delivery vehicles. In addition, 2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid could be used to study the metabolism of lipids and carbohydrates, and it could be used to study the effects of fluorinated compounds on gene expression.
Synthesis Methods
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid can be synthesized through a two-step process. In the first step, aryl difluorides are reacted with methyl iodide to form arylmethyl difluorides. In the second step, the arylmethyl difluoride is reacted with trifluoromethylbenzene to form 2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid. This method has been found to be simple and efficient, and it can be used to synthesize 2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid in large quantities.
properties
IUPAC Name |
2,4-difluoro-6-methyl-3-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F5O2/c1-3-2-4(10)6(9(12,13)14)7(11)5(3)8(15)16/h2H,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDERESVIQVXCSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C(=O)O)F)C(F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-6-methyl-3-(trifluoromethyl)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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